Cas no 574731-72-9 (Tephcalostan)

• Product Name: Tephcalostan
• CAS No: 574731-72-9
• MF: C₂₁H₁₄O₆
• MW: 362.332266330719
• CID: 6731609
• Update Time: 2024-03-03

Tephcalostan Chemical and Physical Properties

Names and Identifiers

• 8,9-Methylenedioxy-5'-(1-methylethenyl)-4',5'-dihydrofurano[2',3':3,2]-coumestan
• Tephcalostan

• Inchi： 1S/C21H14O6/c1-9(2)13-4-10-3-12-16(6-14(10)25-13)27-21(22)19-11-5-17-18(24-8-23-17)7-15(11)26-20(12)19/h3,5-7,13H,1,4,8H2,2H3
• InChI Key： KKHJPBHZHXWSPP-UHFFFAOYSA-N
• SMILES： CC(C1OC2C(=CC3=C(C=2)OC(=O)C2=C3OC3C2=CC2=C(OCO2)C=3)C1)=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.239

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans